Cas no 56485-51-9 (N-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride)
56485-51-9 structure
Product Name:N-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride
CAS No:56485-51-9
MF:C12H18ClN
MW:211.731022357941
CID:1598723
PubChem ID:41897
Update Time:2025-04-21
N-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride Chemical and Physical Properties
Names and Identifiers
-
- N-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride
- (+-)-6-Methylamino-6,7,8,9-tetrahydro-5H-benzocycloheptene hydrochloride
- 5H-BENZOCYCLOHEPTEN-6-AMINE, 6,7,8,9-TETRAHYDRO-N-METHYL-, HYDROCHLORIDE, (+-)-
- 56485-51-9
- (+-)-6,7,8,9-Tetrahydro-N-methyl-5H-benzocyclohepten-6-amine hydrochloride
-
- Inchi: 1S/C12H17N.ClH/c1-13-12-8-4-7-10-5-2-3-6-11(10)9-12;/h2-3,5-6,12-13H,4,7-9H2,1H3;1H
- InChI Key: KAMFZYMAQFNTDE-UHFFFAOYSA-N
- SMILES: [Cl-].[NH2+](C)C1CC2C=CC=CC=2CCC1
Computed Properties
- Exact Mass: 192.972
- Monoisotopic Mass: 211.112777
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 155
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 16.6
Experimental Properties
- Boiling Point: 280°C at 760 mmHg
- Flash Point: 125.7°C
- PSA: 14.1
N-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-aminium chloride Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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